Cas no 1805030-10-7 (Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate
• CAS No: 1805030-10-7
• MF: C₁₃H₁₂BrF₂NO₂
• MW: 332.140689849854
• CID: 4945775
• Update Time: 2025-10-29

Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H12BrF2NO2/c1-2-19-12(18)5-10-8(6-14)3-4-9(13(15)16)11(10)7-17/h3-4,13H,2,5-6H2,1H3
• InChI Key： WJXSANITNUDTID-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)F)=C(C#N)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate

Ethyl 6-bromomethyl-2-cyano-3-difluoromethylphenylacetate (CAS No. 1805030-10-7): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 6-bromomethyl-2-cyano-3-difluoromethylphenylacetate, identified by its CAS number 1805030-10-7, represents a compound of significant interest in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromomethyl and difluoromethyl substituents introduces unique reactivity and electronic properties, making it a valuable scaffold for synthetic chemists and biologists alike.

The bromomethyl group at the sixth position of the phenyl ring provides a reactive site for further functionalization, enabling the construction of more complex molecules through nucleophilic substitution reactions. This feature is particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. Additionally, the cyano group at the second position contributes to the electron-withdrawing nature of the molecule, influencing its overall reactivity and interaction with biological targets.

The difluoromethyl group at the third position is another key feature that enhances the compound's utility in medicinal chemistry. Difluorinated compounds are known for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. This makes Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate a promising candidate for further exploration in drug discovery efforts.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate has shown potential in this area due to its ability to interact with specific amino acid residues through both hydrophobic and electrostatic interactions. Its structural features make it a versatile tool for designing inhibitors targeting various PPIs involved in critical biological pathways.

The compound's applicability extends to the field of materials science as well. The unique electronic properties conferred by the difluoromethyl group have been exploited in the development of advanced materials with enhanced optical and electronic characteristics. These materials find applications in organic electronics, photovoltaics, and other cutting-edge technologies.

The synthesis of Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include bromination of a precursor phenol derivative, followed by cyano group introduction via cyanation reactions. The final step involves esterification to introduce the ethyl moiety at the carboxyl position. Each step is meticulously optimized to ensure high yield and purity, reflecting the compound's importance in research and industrial applications.

The pharmacological potential of Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate has been explored through several preclinical studies. These studies have demonstrated its efficacy in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound's ability to interact with target proteins without significant off-target effects makes it an attractive candidate for further development into a therapeutic agent.

The growing body of research on Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate underscores its significance as a molecular building block in chemical biology and medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable asset for researchers seeking to develop novel drugs and materials. As our understanding of biological systems continues to evolve, compounds like Ethyl 6-bromomethyl-2-cyano-3-(difluoromethyl)phenylacetate will undoubtedly play an increasingly important role in advancing scientific discovery.